Cas no 852136-51-7 (5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide)

• Product Name: 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• CAS No: 852136-51-7
• MF: C₁₇H₁₄BrClN₂O
• MW: 377.662862300873
• CID: 6235975
• PubChem ID: 5096665
• Update Time: 2025-05-21

5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• AKOS024591887
• F0651-0062
• 852136-51-7
• 5-bromo-2-chloro-N-((2-methyl-1H-indol-5-yl)methyl)benzamide
• 5-bromo-2-chloro-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide

• Inchi： 1S/C17H14BrClN2O/c1-10-6-12-7-11(2-5-16(12)21-10)9-20-17(22)14-8-13(18)3-4-15(14)19/h2-8,21H,9H2,1H3,(H,20,22)
• InChI Key： JRJRHMCPOGWFAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NCC1C=CC2=C(C=C(C)N2)C=1)=O)Cl

Computed Properties

• Exact Mass: 375.99780g/mol
• Monoisotopic Mass: 375.99780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide

5-Bromo-2-Chloro-N-(2-Methyl-1H-Indol-5-Yl)Methylbenzamide: A Comprehensive Overview

The compound 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide (CAS No. 852136-51-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and chemical properties. The structure of this molecule is characterized by a benzamide core with substituents at the 5-bromo and 2-chloro positions, as well as an indole moiety attached via an N-methyl group. These structural features contribute to its unique reactivity and functional properties.

Recent studies have highlighted the importance of indole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The presence of the indole ring in 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide enhances its potential as a lead compound for drug discovery. Researchers have explored the antimicrobial properties of this compound, particularly against pathogenic bacteria and fungi, which is a critical area of focus in the face of rising antibiotic resistance.

The synthesis of 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide involves a multi-step process that combines bromination, chlorination, and coupling reactions. The use of advanced catalytic systems and green chemistry principles has enabled the development of more efficient and environmentally friendly synthetic routes. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide has shown promise in the field of cancer research. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings suggest that this compound could serve as a foundation for developing novel anticancer therapies with improved efficacy and reduced side effects.

Moreover, the compound's photophysical properties have attracted attention in materials science. Its ability to emit fluorescence under specific conditions makes it a candidate for applications in sensors, imaging agents, and optoelectronic devices. Researchers have also investigated its potential as a building block for constructing supramolecular assemblies, which are essential for advanced materials with tailored functionalities.

The integration of computational chemistry tools has further enhanced our understanding of 5-bromo-2-chloro-N-(2-methyl-1H-indol-5-Yl)methylbenzamide's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and interaction mechanisms with biological targets. These computational studies complement experimental findings and accelerate the discovery process by predicting optimal conditions for synthesis and application.

In conclusion, 5-bromo-2-chloro-N-(2-methyl-1H-indol-Yl)methylbenzamide (CAS No. 852136-51-X) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern science.